Cas no 1308256-55-4 (2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid)

• Product Name: 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid
• CAS No: 1308256-55-4
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 5924951
• PubChem ID: 65345839
• Update Time: 2025-06-09

2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1308256-55-4
• SCHEMBL1817463
• EN300-7192731
• 2-(3-(2,2,2-trifluoroacetamido)phenyl)acetic acid
• 2-[3-(trifluoroacetamido)phenyl]acetic acid
• AKOS014681194
• 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid

• Inchi： 1S/C10H8F3NO3/c11-10(12,13)9(17)14-7-3-1-2-6(4-7)5-8(15)16/h1-4H,5H2,(H,14,17)(H,15,16)
• InChI Key： SKICEHYZQZNMCE-UHFFFAOYSA-N
• SMILES： FC(C(NC1=CC=CC(CC(=O)O)=C1)=O)(F)F

Computed Properties

• Exact Mass: 247.04562760g/mol
• Monoisotopic Mass: 247.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid

Introduction to 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid (CAS No. 1308256-55-4)

2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid (CAS No. 1308256-55-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoroacetamido group and an aromatic ring, making it a promising candidate for various therapeutic applications.

The chemical formula of 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid is C₁₁H₉F₃N₂O₃. Its molecular weight is approximately 264.19 g/mol. The presence of the trifluoroacetamido group imparts unique properties to the molecule, such as enhanced lipophilicity and metabolic stability, which are crucial for drug design and development.

In recent years, 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid has been extensively studied for its potential as a lead compound in the development of new drugs. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in various inflammatory diseases.

Beyond its anti-inflammatory effects, 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid has also demonstrated potential in the treatment of neurodegenerative disorders. Research conducted by a team at the University of California found that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid have also been extensively evaluated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for long-term therapeutic use.

In the context of drug discovery and development, 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid has been used as a scaffold for the synthesis of more potent and selective analogs. For instance, researchers at the National Institutes of Health have developed several derivatives with enhanced binding affinity to specific receptors involved in pain signaling pathways. These derivatives show promise in the development of novel analgesics with fewer side effects compared to existing drugs.

The structural flexibility of 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid allows for easy modification through chemical synthesis techniques. This has led to the creation of a diverse library of compounds with varying biological activities. High-throughput screening methods have been employed to identify lead compounds with optimal therapeutic profiles for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid-based drugs in human subjects. Preliminary results from Phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic behavior. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, 2-(3-(2,2,2-Trifluoroacetamido)phenyl)acetic acid (CAS No. 1308256-55-4) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and optimize its therapeutic potential, this compound is poised to play a crucial role in advancing medical treatments for inflammatory diseases, neurodegenerative disorders, and pain management.